Cas no 2060059-15-4 (spiro2.4heptane-4-carboxamide)

• Product Name: spiro2.4heptane-4-carboxamide
• CAS No: 2060059-15-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD30500282
• CID: 5173765
• PubChem ID: 131631946
• Update Time: 2025-10-28

spiro2.4heptane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Spiro[2.4]heptane-4-carboxamide
• spiro2.4heptane-4-carboxamide

• MDL： MFCD30500282
• Inchi： 1S/C8H13NO/c9-7(10)6-2-1-3-8(6)4-5-8/h6H,1-5H2,(H2,9,10)
• InChI Key： IFUBNRSOWLWKNJ-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2C(N)=O)C1

Additional information on spiro2.4heptane-4-carboxamide

Exploring spiro[2.4]heptane-4-carboxamide (CAS No. 2060059-15-4): A Versatile Building Block in Modern Chemistry

The compound spiro[2.4]heptane-4-carboxamide (CAS No. 2060059-15-4) represents an intriguing class of spirocyclic compounds that has gained significant attention in pharmaceutical and materials science research. Characterized by its unique spiro[2.4]heptane scaffold, this carboxamide derivative offers remarkable structural features that make it valuable for drug discovery and molecular design applications.

Recent trends in medicinal chemistry show growing interest in spirocyclic scaffolds due to their three-dimensionality and potential to improve drug-like properties. The spiro[2.4]heptane-4-carboxamide structure, with its rigid framework and carboxamide functionality, provides excellent opportunities for creating novel bioactive compounds. Researchers particularly value its ability to modulate molecular interactions while maintaining favorable physicochemical properties.

The synthetic chemistry of spiro[2.4]heptane-4-carboxamide involves sophisticated organic transformations to construct the challenging spirocyclic system. Modern catalytic methods have significantly improved access to such structures, addressing one of the most common search queries among synthetic chemists: "How to synthesize spiro[2.4]heptane derivatives efficiently?" The carboxamide group in this compound serves as a versatile handle for further chemical modifications, making it a valuable intermediate in multi-step syntheses.

In pharmaceutical applications, spiro[2.4]heptane-4-carboxamide derivatives are being explored for their potential in addressing current healthcare challenges. The COVID-19 pandemic has accelerated research into novel antiviral agents, and spirocyclic compounds have emerged as promising candidates due to their ability to target viral proteins. While not directly related to spiro[2.4]heptane-4-carboxamide, this context highlights the growing importance of three-dimensional scaffolds in drug development.

The material science applications of spiro[2.4]heptane-4-carboxamide are equally fascinating. Its rigid structure contributes to the development of advanced polymeric materials with enhanced thermal stability. Researchers investigating "new high-performance polymers" frequently encounter spirocyclic building blocks like this compound, which can impart unique properties to engineering plastics and specialty coatings.

From a commercial perspective, the demand for spiro[2.4]heptane-4-carboxamide reflects broader market trends in fine chemicals and pharmaceutical intermediates. Suppliers and researchers alike search for information on "where to buy spiro[2.4]heptane-4-carboxamide" and "reliable sources of spirocyclic carboxamides," indicating its importance in the chemical supply chain. The compound's CAS number 2060059-15-4 serves as a crucial identifier for procurement and regulatory purposes.

Analytical characterization of spiro[2.4]heptane-4-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, addressing common questions about "how to characterize spirocyclic compounds" and "analytical methods for carboxamide derivatives." The unique molecular geometry of this compound presents interesting challenges and opportunities in structural analysis.

Environmental and safety considerations for spiro[2.4]heptane-4-carboxamide follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper chemical safety measures should always be observed. This aligns with increasing searches for "safe handling of specialty chemicals" and "laboratory best practices" in the scientific community.

The future outlook for spiro[2.4]heptane-4-carboxamide research appears promising, particularly in the context of fragment-based drug discovery and three-dimensional fragment libraries. As the pharmaceutical industry seeks to move beyond flat, aromatic structures, compounds like spiro[2.4]heptane-4-carboxamide offer valuable molecular diversity. This trend responds to frequent queries about "new directions in medicinal chemistry" and "innovative approaches to drug design."

In conclusion, spiro[2.4]heptane-4-carboxamide (CAS No. 2060059-15-4) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique spirocyclic architecture and carboxamide functionality make it particularly valuable for researchers working on cutting-edge pharmaceutical development and advanced materials. As synthetic methods continue to improve and applications expand, this compound is likely to remain a focus of scientific interest and commercial importance in the coming years.